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Compound of Interest

Compound Name: 4-Bromocyclopentene

Cat. No.: B1267290

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 4-
Bromocyclopentene (CAS No: 1781-66-4). The information is intended for researchers,
scientists, and professionals in drug development who may handle this compound. This
document consolidates available data on its properties, hazards, and safe handling
procedures.

Section 1: Chemical and Physical Properties

4-Bromocyclopentene is a halogenated cycloalkene with the molecular formula C5H7Br.[1] It
is recognized for its utility as an intermediate in the synthesis of a variety of organic
compounds.[1] The following table summarizes its key physical and chemical properties.

Property Value Reference
Molecular Weight 147.013 g/mol [1]
Boiling Point 143.2°C at 760 mmHg [1]
Flash Point 37.2°C [1]
Density 1.525 g/cm3 [1]
Vapor Pressure 6.77 mmHg at 25°C [1]
Refractive Index 1.544 [1]
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Section 2: Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 4-Bromocyclopentene is classified with the following hazards:

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable liquids 3

vapor
Acute toxicity, oral 4 H302: Harmful if swallowed
Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation

Signal Word: Warning
Pictograms:

e Flame

e Exclamation Mark
e Health Hazard

Section 3: Toxicological Information

While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50
(median lethal concentration) for 4-Bromocyclopentene are not readily available in the public
domain, the GHS classification indicates that it is harmful if swallowed and may cause
respiratory irritation. The toxicological properties have not been fully investigated. Symptoms of
overexposure may include headache, dizziness, tiredness, nausea, and vomiting.
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Section 4: Experimental Protocols for Safety
Assessment

For a compound with the hazard profile of 4-Bromocyclopentene, a series of standardized
tests are typically conducted to determine its toxicological and safety parameters. The following
are outlines of standard OECD (Organisation for Economic Co-operation and Development)
protocols that would be relevant.

Acute Oral Toxicity - OECD Test Guideline 423

This method provides information on the health hazards likely to arise from a short-term oral
exposure to a substance.

Methodology:

Animal Model: Typically, rodents (e.g., rats or mice) are used.

o Dosage: A stepwise procedure is used where a small number of animals are dosed at a
defined level. The outcome of this first step determines the next dosage level (either higher
or lower).

« Administration: The test substance is administered orally by gavage in a single dose.

¢ Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for a set period (typically 14 days).

o Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy.

Skin Irritation/Corrosion - OECD Test Guideline 404

This test determines the potential of a substance to cause irreversible (corrosion) or reversible
(irritation) skin damage.

Methodology:

e Animal Model: Albino rabbits are typically used.
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Application: A small amount of the test substance (0.5 mL for liquids) is applied to a shaved
patch of skin.

Exposure: The application site is covered with a gauze patch for a specified period (e.g., 4
hours).

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specific intervals after patch removal (e.g., 1, 24, 48, and 72 hours).

Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the scores.

Eye Irritation/Corrosion - OECD Test Guideline 405

This test evaluates the potential of a substance to cause damage to the eye.

Methodology:

Animal Model: Albino rabbits are typically used.

Application: A small, measured amount of the test substance (0.1 mL for liquids) is instilled
into the conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined for corneal opacity, iritis, conjunctival redness, and
chemosis (swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours).

Scoring: The ocular reactions are scored, and the substance is classified based on the
severity and reversibility of the effects.

Section 5: Safe Handling and Emergency
Procedures
Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following

diagram illustrates a general workflow for PPE selection.
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Hazard Assessment

Identify Potential Hazards
(Inhalation, Skin/Eye Contact, Ingestion)

Assess Inhalation Risk Assess Dermal/Eye Risk Assess Ingestion Risk

PBE Selection

Select Respiratory Protection Select Chemical-Resistant Gloves Select Eye/Face Protection

Wear Laboratory Coat

(e.g., Fume Hood, Respirator) (e.g., Nitrile, Neoprene) (e.g., Goggles, Face Shield)

Implement Controls

Y

A

Safe Handling Protocol Established
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Stability and Reactivity Assessment

4-Bromocyclopentene

Conditions to Avoid Incompatible Materials Hazardous Decomposition
(Heat, Flames, Sparks) (Strong Oxidizing Agents) (Carbon Oxides, HBr)
Risk Mitigation

Proper Storage Safe Handling Procedures
(Cool, Dry, Well-Ventilated) (Avoid Incompatibles)

I

SafeUse

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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